Cas no 1810715-04-8 (Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate)

• Product Name: Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate
• CAS No: 1810715-04-8
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD28986180
• CID: 2503125
• PubChem ID: 91844870
• Update Time: 2025-06-13

Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate
• AK172816
• methyl 2-[5-(trifluoromethyl)pyridin-2-yl]acetate
• NRNPXRRCVOQOMJ-UHFFFAOYSA-N
• DS-8174
• 1810715-04-8
• CS-0163386
• 2-Pyridineacetic acid, 5-(trifluoromethyl)-, methyl ester
• Methyl 2-[5-(Trifluoromethyl)-2-pyridyl]acetate
• DB-142778
• D82968
• MFCD28986180
• SY316875
• AKOS025404598

• MDL： MFCD28986180
• Inchi： 1S/C9H8F3NO2/c1-15-8(14)4-7-3-2-6(5-13-7)9(10,11)12/h2-3,5H,4H2,1H3
• InChI Key： NRNPXRRCVOQOMJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate

Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate (CAS No. 1810715-04-8): A Versatile Synthetic Intermediate with Emerging Applications in Medicinal Chemistry

The compound Methyl 2-(5-(trifluoromethyl)pyridin-2-yl)acetate, identified by CAS Registry Number 1810715-04-8, represents a critical synthetic intermediate in modern organic chemistry. Its structure, featuring a trifluoromethyl-substituted pyridine ring conjugated to an acetyl ester group, confers unique physicochemical properties that make it indispensable in the design of bioactive molecules. Recent advancements in computational chemistry and asymmetric synthesis have further expanded its utility across drug discovery pipelines and material science applications.

Structurally, the trifluoromethyl group (-CF₃) attached at the 5-position of the pyridine ring introduces significant electron-withdrawing effects and steric hindrance. This configuration stabilizes the molecule's aromatic system while enhancing metabolic stability—a key parameter for drug candidates. The acetate ester moiety (-OOCCH₃) acts as a bioisosteric replacement for carboxylic acids in lead optimization campaigns, enabling precise modulation of pharmacokinetic profiles. Notably, studies published in Journal of Medicinal Chemistry (2023) demonstrated that this structural motif enhances blood-brain barrier permeability when incorporated into GABA_A receptor modulators.

In synthetic methodology, this compound serves as a privileged building block for constructing multi-heterocyclic frameworks. Researchers at Stanford University recently employed it as a Michael acceptor in palladium-catalyzed cross-coupling reactions (Nature Catalysis, 2024). By introducing pendant groups through transition-metal mediated C-H activation, chemists can rapidly generate diverse analogs with tailored biological activities. The trifluoromethyl group's electron-withdrawing nature also facilitates regioselective nucleophilic substitution pathways at the pyridine nitrogen atom—a mechanism exploited in developing novel kinase inhibitors.

Bioactivity studies reveal promising applications in oncology and neurology. A 2023 preclinical trial highlighted its role as a template for designing selective CDK9 inhibitors, achieving submicromolar IC₅₀ values against MCF-7 breast cancer cells without cytotoxicity to normal fibroblasts (Cancer Research, 6/23). In neurodegenerative disease research, derivatives incorporating this core structure demonstrated neuroprotective effects by inhibiting α-synuclein aggregation—a breakthrough published in Nature Communications (March 2024). These findings underscore its potential as a scaffold for developing next-generation therapeutics targeting protein misfolding disorders.

Sustainability-driven synthesis approaches are reshaping its production landscape. Green chemistry initiatives now favor microwave-assisted protocols using recyclable catalysts like FeCl₃-functionalized mesoporous silica (ACS Sustainable Chem Eng, 9/23). Such methods reduce reaction times from hours to minutes while achieving >95% yield under solvent-free conditions. Process analytical technology integration further ensures batch consistency—a critical factor for pharmaceutical scale-up.

In material science applications, this compound's fluorinated aromatic system enables the formation of self-assembled monolayers with tunable hydrophobicity. Recent experiments demonstrated its utility in creating anti-fouling coatings for biomedical implants (Biomaterials Science, 1/24). The trifluoromethyl group's lipophobic nature repels protein adsorption while maintaining surface stability under physiological conditions—properties highly sought after in implantable drug delivery systems.

Economic analysis from the Chemical Economics Handbook (ICIS Q3'23) projects steady demand growth driven by increasing R&D spending in biopharmaceutical sectors. Market penetration is expected to accelerate as regulatory agencies approve more trifluoromethyl-containing drugs under accelerated pathways like FDA's Breakthrough Therapy designation. Strategic partnerships between fine chemical manufacturers and specialty APIs producers are emerging to address supply chain bottlenecks while maintaining quality standards per ICH guidelines.

Safety profiles indicate low acute toxicity with an LD₅₀>5g/kg (oral rat model), though standard precautions apply during handling due to its organic solvent solubility characteristics. Recent toxicokinetic studies using zebrafish models (Toxicological Sciences, 7/23) confirmed rapid elimination via hepatic metabolism without bioaccumulation concerns—critical data supporting its suitability for preclinical development programs.

Ongoing research focuses on expanding its application scope through click chemistry approaches and chemoenzymatic synthesis routes. Collaborative efforts between MIT and Novartis are exploring its use as a photoactivatable probe for live-cell imaging of kinase signaling pathways (JACS Au, 4/24). These innovations position this compound at the forefront of precision medicine initiatives targeting undruggable protein targets through allosteric modulation strategies.